5-chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-methylsulfanylpyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C20H18ClN3O4S/c1-26-13-5-7-14(8-6-13)28-17-10-12(4-9-16(17)27-2)23-19(25)18-15(21)11-22-20(24-18)29-3/h4-11H,1-3H3,(H,23,25)
• InChI Key: DUTVJYIMFDCZCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(C=CC(=C2)NC(=O)C3=NC(=NC=C3Cl)SC)OC
• Molecular Formula: C20H18ClN3O4S
• Molecular Weight: 431.9 g/mol
• CAS No.: 1090628-27-5

Description

5-chloro-N-[4-methoxy-3-(4-methoxyphenoxy)phenyl]-2-methylsulfanylpyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClN3O4S and its molecular weight is 431.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on synthesizing novel chemical entities derived from related structures, indicating the importance of these compounds in developing new therapeutic agents and exploring their potential biological activities. For instance, novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized, demonstrating significant anti-inflammatory and analgesic activities. These compounds serve as a foundation for further chemical modifications and biological evaluations, suggesting the potential for discovering new drugs with improved pharmacological profiles (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Evaluations

Several studies have evaluated the biological activities of compounds with related structures, focusing on their potential therapeutic applications. For example, acyclic nucleoside phosphonate analogues with antiviral activity have been developed, highlighting the importance of pyrimidine derivatives in combating viral infections. These compounds have shown marked inhibition of retrovirus replication, indicating their potential use as antiviral agents (Hocková, Holý, Masojídková, et al., 2003).

Anticancer Applications

Research into pyrimidine derivatives has also explored their utility in cancer therapy. Synthesis and evaluation of 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines have been carried out, with some compounds emerging as more potent than standard drugs in analgesic and anti-inflammatory models. This highlights the potential for developing new anticancer agents based on pyrimidine frameworks, offering insights into the design of more effective therapies (Chhabria, Bhatt, Raval, & Oza, 2007).